5-(4-chlorobenzyl)-3-(3-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 5-[(4-chlorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]-8-methylpyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C26H22ClN3O2/c1-17-6-11-23-22(12-17)24-25(30(23)15-18-7-9-20(27)10-8-18)26(31)29(16-28-24)14-19-4-3-5-21(13-19)32-2/h3-13,16H,14-15H2,1-2H3
• InChI Key: KVYIAXRQGVAVCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC(=CC=C4)OC)CC5=CC=C(C=C5)Cl
• Molecular Formula: C26H22ClN3O2
• Molecular Weight: 443.9 g/mol

Description

5-(4-chlorobenzyl)-3-(3-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C26H22ClN3O2 and its molecular weight is 443.93. The purity is usually 95%.
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Scientific Research Applications

Molecular and Electronic Properties

• Molecular, Electronic, and Spectroscopic Analysis: A study focused on the electronic properties, nonlinear optical properties, molecular electrostatic potentials, and spectroscopic properties of compounds related to 5-(4-chlorobenzyl)-3-(3-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one. The research revealed important parameters such as ionization potential, electron affinity, energy gap, and more, showcasing the compound's potential in various scientific applications (Beytur & Avinca, 2021).

Applications in Disease Treatment

• Hepatitis B Inhibitor: Research on a similar compound, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, demonstrated its effectiveness as an inhibitor of hepatitis B, suggesting potential therapeutic applications for related compounds in treating viral infections (Ivashchenko et al., 2019).

Antitumor Activity

• Antitumor Activity: A compound with a similar structure showed promising results as a new class of antineoplastic agents, indicating the potential of 5-(4-chlorobenzyl)-3-(3-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one in cancer research and treatment (Nguyen et al., 1990).

Receptor Binding Studies

• Ligands for Receptors: Studies on pyrimido[5,4-b]indoles as ligands for α1-and 5HT1A-receptors suggest that similar compounds could be valuable in neurological and psychological research, potentially impacting the study of neurotransmitter systems (Romeo et al., 1993).

Synthesis and Chemical Properties

• Synthetic Methods and Reactions: The synthesis and reactions of compounds related to 5-(4-chlorobenzyl)-3-(3-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one have been extensively studied, contributing to the understanding of their chemical properties and potential applications in various fields of chemistry (Monge et al., 1986).